(Z)-7-[(4S,5R)-2,2-Dimethyl-4-phenyl-1,3-dioxan-5-yl]hept-5-enoic acid
(Z)-7-[(4S,5R)-2,2-Dimethyl-4-phenyl-1,3-dioxan-5-yl]hept-5-enoic acid
Brand Name:
Vulcanchem
CAS No.:
104693-32-5
VCID:
VC0218158
InChI:
InChI=1S/C19H26O4/c1-19(2)22-14-16(12-6-3-4-9-13-17(20)21)18(23-19)15-10-7-5-8-11-15/h3,5-8,10-11,16,18H,4,9,12-14H2,1-2H3,(H,20,21)/b6-3-/t16-,18-/m1/s1
SMILES:
CC1(OCC(C(O1)C2=CC=CC=C2)CC=CCCCC(=O)O)C
Molecular Formula:
C8H9Cl2N5.ClH
Molecular Weight:
318.4 g/mol
(Z)-7-[(4S,5R)-2,2-Dimethyl-4-phenyl-1,3-dioxan-5-yl]hept-5-enoic acid
CAS No.: 104693-32-5
Main Products
VCID: VC0218158
Molecular Formula: C8H9Cl2N5.ClH
Molecular Weight: 318.4 g/mol
![(Z)-7-[(4S,5R)-2,2-Dimethyl-4-phenyl-1,3-dioxan-5-yl]hept-5-enoic acid - 104693-32-5](/images/no_structure.jpg)
| CAS No. | 104693-32-5 |
|---|---|
| Product Name | (Z)-7-[(4S,5R)-2,2-Dimethyl-4-phenyl-1,3-dioxan-5-yl]hept-5-enoic acid |
| Molecular Formula | C8H9Cl2N5.ClH |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | (Z)-7-[(4S,5R)-2,2-dimethyl-4-phenyl-1,3-dioxan-5-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C19H26O4/c1-19(2)22-14-16(12-6-3-4-9-13-17(20)21)18(23-19)15-10-7-5-8-11-15/h3,5-8,10-11,16,18H,4,9,12-14H2,1-2H3,(H,20,21)/b6-3-/t16-,18-/m1/s1 |
| Standard InChIKey | NCTKBYPUWBMEBQ-CDITXYPMSA-N |
| Isomeric SMILES | CC1(OC[C@H]([C@H](O1)C2=CC=CC=C2)C/C=C\CCCC(=O)O)C |
| SMILES | CC1(OCC(C(O1)C2=CC=CC=C2)CC=CCCCC(=O)O)C |
| Canonical SMILES | CC1(OCC(C(O1)C2=CC=CC=C2)CC=CCCCC(=O)O)C |
| Synonyms | 7-(2,2-dimethyl-4-phenyl-1,3-dioxan-5-yl)heptenoic acid 7-DDPDHA |
| PubChem Compound | 6439002 |
| Last Modified | Nov 11 2021 |
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